ethyl N-{[(3,4-dichlorobenzyl)amino]carbonyl}glycinate

• IUPAC Name: ethyl 2-[(3,4-dichlorophenyl)methylcarbamoylamino]acetate
• InChI: InChI=1S/C12H14Cl2N2O3/c1-2-19-11(17)7-16-12(18)15-6-8-3-4-9(13)10(14)5-8/h3-5H,2,6-7H2,1H3,(H2,15,16,18)
• InChI Key: XVADEXCCPGPBFP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)NCC1=CC(=C(C=C1)Cl)Cl
• Molecular Formula: C12H14Cl2N2O3
• Molecular Weight: 305.15 g/mol

Description

Ethyl N-{[(3,4-dichlorobenzyl)amino]carbonyl}glycinate, also known as ethyl 3,4-dichlorobenzylcarbamate, is a chemical compound with the molecular formula C13H14Cl2N2O3. It is a white crystalline powder that is soluble in water and organic solvents. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including agriculture, medicine, and industry.

Mechanism of Action

The mechanism of action of ethyl N-{[(3,4-dichlorobenzyl)amino]carbonyl}glycinate N-{[(3,4-dichlorobenzyl)amino]carbonyl}glycinate involves the inhibition of acetylcholinesterase, an enzyme that is essential for the proper functioning of the nervous system in insects and other pests. This inhibition leads to the accumulation of acetylcholine, a neurotransmitter, which results in the disruption of the nervous system and ultimately the death of the pest.
Biochemical and Physiological Effects:
Studies have shown that this compound N-{[(3,4-dichlorobenzyl)amino]carbonyl}glycinate has minimal toxicity to mammals and other non-target organisms. However, it can cause eye and skin irritation and should be handled with care. In insects, the compound has been shown to cause a range of physiological effects, including the disruption of feeding behavior, reduced mobility, and paralysis.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using ethyl N-{[(3,4-dichlorobenzyl)amino]carbonyl}glycinate N-{[(3,4-dichlorobenzyl)amino]carbonyl}glycinate in lab experiments is its high potency against pests, which allows for the use of lower concentrations of the compound. This reduces the risk of contamination and minimizes the impact on the environment. However, the compound's effectiveness can be reduced by factors such as temperature, pH, and the presence of other chemicals.

Future Directions

There are several potential future directions for the research and development of ethyl N-{[(3,4-dichlorobenzyl)amino]carbonyl}glycinate N-{[(3,4-dichlorobenzyl)amino]carbonyl}glycinate. One area of interest is in the development of new formulations and delivery systems that can improve the compound's efficacy and reduce its impact on non-target organisms. Another potential direction is in the study of the compound's potential applications in medicine, particularly in the treatment of neurological disorders such as Alzheimer's disease. Additionally, further research can be conducted to explore the compound's potential applications in other fields, such as industry and environmental remediation.
In conclusion, this compound N-{[(3,4-dichlorobenzyl)amino]carbonyl}glycinate is a chemical compound with significant potential applications in various fields. Its effectiveness as a pesticide against pests has been extensively studied, and its minimal toxicity to non-target organisms makes it a promising alternative to traditional pesticides. Further research and development can lead to the discovery of new applications and formulations that can improve its efficacy and reduce its impact on the environment.

Scientific Research Applications

Ethyl N-{[(3,4-dichlorobenzyl)amino]carbonyl}glycinate has been extensively studied for its various applications in scientific research. One of its primary applications is in the field of agriculture, where it is used as a pesticide to control various pests, including aphids, whiteflies, and thrips. It has also been shown to be effective against certain fungi and bacteria.